Cas no 339369-59-4 (2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-)
339369-59-4 structure
Product Name:2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-
CAS No:339369-59-4
MF:C6H5F4N3O
MW:211.11701464653
CID:302111
PubChem ID:22832112
Update Time:2025-04-19
2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-
- 4-FLUORO-6-(2,2,2-TRIFLUOROETHOXY)-2-PYRIMIDINAMINE
- 4-fluoro-6-(2,2,2-trifluoroethoxy)pyrimidin-2-amine
- 2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)
- 4-fluoranyl-6-[2,2,2-tris(fluoranyl)ethoxy]pyrimidin-2-amine
- A822007
- 339369-59-4
- FT-0713104
- DTXSID30628610
- 2-AMINO-4-TRIFLUOROETHOXY-6-FLUOROPYRIMIDINE
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- Inchi: 1S/C6H5F4N3O/c7-3-1-4(13-5(11)12-3)14-2-6(8,9)10/h1H,2H2,(H2,11,12,13)
- InChI Key: MPNAWRJSBDBAJQ-UHFFFAOYSA-N
- SMILES: FC(COC1C=C(N=C(N)N=1)F)(F)F
Computed Properties
- Exact Mass: 211.03700
- Monoisotopic Mass: 211.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 61A^2
Experimental Properties
- Density: 1.515
- Boiling Point: 275.9°Cat760mmHg
- Flash Point: 120.7°C
- Refractive Index: 1.464
- PSA: 61.03000
- LogP: 1.72020
2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
339369-59-4 (2-Pyrimidinamine,4-fluoro-6-(2,2,2-trifluoroethoxy)-) Related Products
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